Cas no 2551119-37-8 (2-(piperazine-1-carbonyl)pyrazine dihydrochloride)

• Product Name: 2-(piperazine-1-carbonyl)pyrazine dihydrochloride
• CAS No: 2551119-37-8
• MF: C₉H₁₄Cl₂N₄O
• MW: 265.139659404755
• MDL: MFCD33019822
• CID: 5685788
• PubChem ID: 22355966
• Update Time: 2025-06-08

2-(piperazine-1-carbonyl)pyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazin-1-yl(pyrazin-2-yl)methanone;dihydrochloride
• EN300-25180230
• 2-(piperazine-1-carbonyl)pyrazine dihydrochloride
• 2551119-37-8

• MDL： MFCD33019822
• Inchi： 1S/C9H12N4O.2ClH/c14-9(8-7-11-1-2-12-8)13-5-3-10-4-6-13;;/h1-2,7,10H,3-6H2;2*1H
• InChI Key： NYSBUJACDUQBMC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=NC=CN=1)N1CCNCC1

Computed Properties

• Exact Mass: 264.0544665g/mol
• Monoisotopic Mass: 264.0544665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(piperazine-1-carbonyl)pyrazine dihydrochloride

Introduction to 2-(piperazine-1-carbonyl)pyrazine dihydrochloride (CAS No. 2551119-37-8) and Its Emerging Applications in Chemical Biology

2-(piperazine-1-carbonyl)pyrazine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2551119-37-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug discovery, particularly in the development of novel therapeutic agents. The compound’s molecular framework, featuring a piperazine moiety linked to a pyrazine core, presents an intriguing platform for further chemical modifications and biological evaluations.

The piperazine ring, a six-membered aromatic nitrogen-containing heterocycle, is well-documented for its role in medicinal chemistry. Its structural versatility allows for interactions with various biological targets, making it a staple in the design of bioactive molecules. In contrast, the pyrazine ring contributes additional electronic and steric properties that can modulate the compound’s pharmacokinetic and pharmacodynamic profiles. The dihydrochloride salt form enhances solubility and stability, facilitating its use in both laboratory and clinical settings.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of 2-(piperazine-1-carbonyl)pyrazine dihydrochloride more efficiently than ever before. Studies indicate that this compound exhibits promising interactions with enzymes and receptors involved in critical cellular pathways. For instance, preliminary investigations have suggested that it may inhibit certain kinases associated with cancer progression, offering a potential lead for the development of anticancer therapies.

Moreover, the scaffold of 2-(piperazine-1-carbonyl)pyrazine dihydrochloride has been utilized as a key intermediate in synthesizing more complex molecules. Researchers have leveraged its reactivity to introduce additional functional groups, thereby tailoring the compound’s properties for specific applications. This modular approach has been particularly valuable in designing molecules with enhanced binding affinity or improved metabolic stability.

In the context of drug discovery, the integration of 2-(piperazine-1-carbonyl)pyrazine dihydrochloride into fragment-based drug design strategies has shown considerable promise. By combining it with other bioactive fragments, researchers can generate libraries of compounds with diverse pharmacological profiles. Such libraries are instrumental in identifying novel lead compounds that can undergo further optimization to achieve desired therapeutic effects.

The compound’s potential extends beyond oncology; it has also been explored for its antimicrobial properties. Emerging research suggests that derivatives of 2-(piperazine-1-carbonyl)pyrazine dihydrochloride may interfere with bacterial cell wall synthesis or disrupt essential metabolic pathways. These findings highlight its versatility as a molecular scaffold for addressing multidrug-resistant infections—a pressing global health challenge.

From a synthetic chemistry perspective, 2-(piperazine-1-carbonyl)pyrazine dihydrochloride serves as an excellent building block for exploring new synthetic methodologies. Its unique reactivity allows chemists to develop innovative approaches for constructing complex heterocyclic systems. Such advancements not only enrich the synthetic toolbox but also contribute to the development of more efficient and sustainable chemical processes.

The growing interest in 2-(piperazine-1-carbonyl)pyrazine dihydrochloride is also reflected in its increasing presence in academic and industrial research publications. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the exploration of its therapeutic potential. These partnerships leverage complementary expertise to translate laboratory findings into tangible medical breakthroughs.

Looking ahead, the future of 2-(piperazine-1-carbonyl)pyrazine dihydrochloride lies in its continued investigation across multiple disciplines. As techniques such as machine learning and artificial intelligence become more prevalent in drug discovery, predictive models can help identify optimal derivatives of this compound more rapidly. Such innovations are poised to streamline the development pipeline and bring new treatments to patients faster than traditional methods allow.

In summary, 2-(piperazine-1-carbonyl)pyrazine dihydrochloride (CAS No. 2551119-37-8) represents a compelling example of how structural diversity can drive innovation in chemical biology. Its unique combination of features makes it a valuable asset for researchers seeking to develop novel therapeutics across various disease areas. As scientific understanding evolves, this compound is likely to play an increasingly pivotal role in advancing medical science.